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Compound of Interest

Compound Name: Siais100 tfa

Cat. No.: B15543543 Get Quote

This document provides a comprehensive operational and disposal plan for SIAIS100 TFA, a

potent BCR-ABL PROTAC degrader used in chronic myeloid leukemia (CML) research.[1][2][3]

Due to the hazardous nature of the trifluoroacetic acid (TFA) component, adherence to these

procedures is critical for ensuring laboratory safety and environmental protection. This guide is

intended for researchers, scientists, and drug development professionals.

I. Pre-Disposal Safety and Handling
Before beginning any procedure that will generate SIAIS100 TFA waste, a thorough risk

assessment is essential. All waste, including contaminated personal protective equipment

(PPE), should be treated as hazardous chemical waste.

Key Handling Procedures:

Always handle SIAIS100 TFA inside a properly functioning chemical fume hood.[4]

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves

(nitrile for low volume, butyl rubber or Viton for high volume), safety goggles, and a lab coat.

[5]

Avoid inhalation of vapor or mist.

Prevent contact with skin and eyes. In case of contact, flush the affected area with copious

amounts of water for at least 15 minutes and seek immediate medical attention.
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Store the compound in a cool, dry, well-ventilated area away from incompatible materials

such as bases, oxidizers, and metals.

II. Quantitative Data: Properties of Trifluoroacetic
Acid (TFA)
The primary hazardous component for disposal considerations is Trifluoroacetic Acid (TFA).

Property Value Source(s)

CAS Number 76-05-1

Molecular Formula C₂HF₃O₂

Molecular Weight 114.02 g/mol

Appearance Colorless liquid

Odor Sharp, pungent

Boiling Point 72 °C (161.6 °F)

Melting Point -15 °C (5 °F)

pH 2 (100 g/L aqueous solution)

Vapor Pressure 107 mmHg at 25 °C

Solubility Miscible with water

III. Experimental Protocol: Neutralization of Small
Spills
This protocol is for small spills of SIAIS100 TFA. For larger spills (>500 mL), evacuate the area

and contact your institution's Environmental Health and Safety (EHS) office immediately.

Materials:

Sodium carbonate or other suitable neutralizing agent

Inert absorbent material (e.g., vermiculite, sand)
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Appropriate PPE (gloves, goggles, lab coat)

Hazardous waste container

Procedure:

Ensure the spill area is well-ventilated.

Carefully neutralize the spill by slowly adding sodium carbonate until bubbling ceases.

Absorb the neutralized mixture with an inert material.

Place the absorbed material into a designated hazardous waste container.

Wipe the area with a damp cloth and decontaminate the surface.

Dispose of all contaminated materials, including PPE, as hazardous waste.

IV. Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

SIAIS100 TFA waste.
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SIAIS100 TFA Disposal Workflow
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Caption: Workflow for the safe disposal of SIAIS100 TFA waste.
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V. Step-by-Step Disposal Procedures
Segregation: All waste containing SIAIS100 TFA must be segregated as hazardous chemical

waste. Do not mix with other waste streams unless compatibility has been confirmed. It is

crucial to keep it separate from incompatible materials like alkalines and oxidizers.

Containerization:

Use a designated, compatible container for waste collection, such as glass or

polyethylene. Do not use metal containers.

The container must be clearly labeled with "Hazardous Waste" and the full chemical name

"SIAIS100 Trifluoroacetate". Avoid using abbreviations.

Keep the container tightly closed when not in use.

Storage:

Store the waste container in a designated satellite accumulation area.

The storage area should be cool, dry, and well-ventilated.

Ensure the storage location is away from incompatible substances.

Final Disposal:

Do not pour SIAIS100 TFA waste down the drain.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

collection and disposal of the hazardous waste.

Follow all institutional and local regulations for hazardous waste disposal.

Disclaimer: This guide is based on general principles of laboratory safety and information

regarding Trifluoroacetic Acid. It is not a substitute for the official Safety Data Sheet (SDS) for

SIAIS100 TFA, which should be consulted for specific handling and disposal instructions.

Always adhere to your institution's specific safety protocols and guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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